Cas no 34640-61-4 (1-Cyclopropyl-3,3-dimethylbutan-1-one)

• Product Name: 1-Cyclopropyl-3,3-dimethylbutan-1-one
• CAS No: 34640-61-4
• MF: C₉H₁₆O
• MW: 140.222743034363
• MDL: MFCD20335976
• CID: 4645377
• Update Time: 2025-06-11

1-Cyclopropyl-3,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3,3-dimethylbutan-1-one
• 2,2-Dimethylpropylcyclopropyl ketone
• F30716
• 1-Cyclopropyl-3,3-dimethylbutan-1-one

• MDL： MFCD20335976
• Inchi： 1S/C9H16O/c1-9(2,3)6-8(10)7-4-5-7/h7H,4-6H2,1-3H3
• InChI Key： GWKJLMYWFKWKSR-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 137
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Additional information on 1-Cyclopropyl-3,3-dimethylbutan-1-one

Introduction to 1-Cyclopropyl-3,3-dimethylbutan-1-one (CAS No. 34640-61-4)

1-Cyclopropyl-3,3-dimethylbutan-1-one, also known by its CAS number 34640-61-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its cyclopropyl and dimethylbutanone functionalities, which confer it with distinct physical and chemical properties.

The molecular formula of 1-Cyclopropyl-3,3-dimethylbutan-1-one is C₉H₁₆O, and its molecular weight is approximately 140.22 g/mol. The compound is a colorless liquid at room temperature and exhibits a boiling point of around 150°C. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it an ideal candidate for use in various synthetic reactions and as a building block in the development of more complex molecules.

In the realm of pharmaceutical research, 1-Cyclopropyl-3,3-dimethylbutan-1-one has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of anti-inflammatory agents. The cyclopropyl group in the molecule was found to enhance the bioavailability and metabolic stability of the final drug candidates.

Beyond pharmaceuticals, 1-Cyclopropyl-3,3-dimethylbutan-1-one has also found applications in materials science. Its unique structure makes it suitable for use in the synthesis of advanced polymers and coatings. Researchers at the University of California, Berkeley, have reported the use of this compound in the development of high-performance polymers with improved mechanical properties and thermal stability. The cyclopropyl moiety was found to contribute significantly to the overall performance of these materials.

In synthetic chemistry, 1-Cyclopropyl-3,3-dimethylbutan-1-one serves as a valuable reagent for constructing complex organic molecules. Its reactivity and functional group compatibility make it a preferred choice for multistep syntheses. A notable example is its use in the synthesis of chiral intermediates for asymmetric catalysis. A study published in Tetrahedron Letters demonstrated the efficient conversion of this compound into chiral alcohols using enantioselective hydrogenation reactions.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 1-Cyclopropyl-3,3-dimethylbutan-1-one have shown that it has low toxicity and minimal environmental impact when used responsibly. This makes it a safer alternative to other compounds with more hazardous profiles.

In conclusion, 1-Cyclopropyl-3,3-dimethylbutan-1-one (CAS No. 34640-61-4) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and optimizations for this compound, its importance in both academic and industrial settings is likely to grow.